Cas no 1807147-26-7 (Methyl 4-(difluoromethyl)-6-iodo-2-methylpyridine-3-acetate)

• Product Name: Methyl 4-(difluoromethyl)-6-iodo-2-methylpyridine-3-acetate
• CAS No: 1807147-26-7
• MF: C₁₀H₁₀F₂INO₂
• MW: 341.093182086945
• CID: 4892105
• Update Time: 2025-10-29

Methyl 4-(difluoromethyl)-6-iodo-2-methylpyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-6-iodo-2-methylpyridine-3-acetate

• Inchi： 1S/C10H10F2INO2/c1-5-6(4-9(15)16-2)7(10(11)12)3-8(13)14-5/h3,10H,4H2,1-2H3
• InChI Key： KIHORBVDAOYOQX-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C(C(C)=N1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-(difluoromethyl)-6-iodo-2-methylpyridine-3-acetate

Methyl 4-(difluoromethyl)-6-iodo-2-methylpyridine-3-acetate: A Comprehensive Overview

The compound Methyl 4-(difluoromethyl)-6-iodo-2-methylpyridine-3-acetate (CAS No. 1807147-26-7) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique structural features and potential for use in advanced chemical synthesis and drug development.

The molecular structure of Methyl 4-(difluoromethyl)-6-iodo-2-methylpyridine-3-acetate is characterized by a pyridine ring system, which serves as the central framework. The pyridine ring is substituted with a methyl group at position 2, a difluoromethyl group at position 4, and an iodo group at position 6. Additionally, the acetate ester group is attached at position 3 of the pyridine ring. This substitution pattern imparts unique electronic and steric properties to the molecule, making it highly versatile for various chemical transformations.

Recent studies have highlighted the importance of Methyl 4-(difluoromethyl)-6-iodo-2-methylpyridine-3-acetate in the synthesis of bioactive compounds. Its iodine substituent plays a crucial role in enabling nucleophilic aromatic substitution reactions, which are pivotal in constructing complex molecular architectures. The presence of the difluoromethyl group further enhances the molecule's reactivity and selectivity in such reactions.

In terms of synthesis, Methyl 4-(difluoromethyl)-6-iodo-2-methylpyridine-3-acetate can be prepared through a multi-step process involving halogenation, alkylation, and acetylation reactions. The synthesis pathway often begins with an appropriately substituted pyridine derivative, which undergoes sequential modifications to introduce the required substituents. The use of iodine as a leaving group facilitates subsequent transformations, making this compound an ideal intermediate in organic synthesis.

From an applications perspective, Methyl 4-(difluoromethyl)-6-iodo-2-methylpyridine-3-acetate has shown promise in the development of novel agrochemicals and pharmaceutical agents. Its ability to act as a precursor for bioactive molecules makes it a valuable asset in drug discovery programs targeting various therapeutic areas, including oncology and infectious diseases.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of Methyl 4-(difluoromethyl)-6-iodo-2-methylpyridine-3-acetate with greater accuracy. These insights have facilitated the design of more efficient synthetic routes and improved understanding of its interaction with biological systems.

In conclusion, Methyl 4-(difluoromethyl)-6-iodo-2-methylpyridine-3-acetate (CAS No. 1807147-26-7) stands out as a versatile and valuable compound in modern organic chemistry. Its unique structure, coupled with its reactivity and applicability across diverse fields, underscores its importance as a key intermediate in chemical synthesis and drug development.